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Compound of Interest

Compound Name: Mefluidide

Cat. No.: B1676157 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Mefluidide, a plant growth regulator. Adherence to these procedures is critical for ensuring

laboratory safety and environmental protection. Note that while Mefluidide registrations were

canceled in the United States in 2019, existing stocks may still be in use and require proper

disposal.[1]

Immediate Safety and Hazard Information
Mefluidide presents several potential hazards that laboratory personnel must be aware of

before handling. It may cause irritation to the eyes, skin, and respiratory system.[2] Ingestion

can also lead to irritation of the gastrointestinal system.[2] Always consult the product's specific

Safety Data Sheet (SDS) and wear appropriate Personal Protective Equipment (PPE),

including gloves and eye protection.

Quantitative Data Summary
For a clear understanding of Mefluidide's toxicological profile and formulation, refer to the table

below. This data is compiled from various safety data sheets.
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Data Point Value Source

Oral LD50 (Rat) >5000 mg/kg [3]

Dermal LD50 (Rabbit) >20,000 mg/kg [3]

Signal Word CAUTION / WARNING

Common Formulation
Diethanolamine salt of

mefluidide

Example Concentration 3.2% to 21.45%

Step-by-Step Disposal Procedures
The proper disposal method for Mefluidide waste depends on the nature of the waste: unused

product, empty containers, or materials from a spill cleanup.

Protocol 1: Disposal of Unused or Excess Mefluidide
It is always preferable to avoid generating excess pesticide. Mix only the amount required for

your immediate experimental needs. If you have a small amount of excess, the preferred

method is to use it up by applying it according to the label directions.

If the product cannot be used, it must be treated as hazardous waste.

Do Not Dispose On-Site: Never pour Mefluidide down the sink, toilet, or any drain. This can

contaminate waterways, as wastewater treatment systems may not effectively remove such

chemicals.

Label as Waste: Clearly label the container with its contents and mark it for disposal.

Approved Waste Facility: Wastes resulting from the use of this product must be disposed of

at an approved waste disposal facility.

Contact Authorities: Check with your local solid waste management authority, environmental

agency, or institutional Environmental Health and Safety (EHS) department to find a

household hazardous waste collection program or a similar program for disposing of
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unwanted pesticides. They will provide guidance on local and state requirements, which may

be stricter than federal regulations.

Protocol 2: Disposal of Empty Mefluidide Containers
Empty containers can retain product residue and must be handled carefully to prevent

contamination.

Triple Rinse: For plastic containers, triple rinse (or the equivalent) as soon as they are empty.

To do this, fill the container about one-quarter full with water, seal it, and shake vigorously.

Drain the rinsate into your spray or mixing tank for use. Repeat this process two more times.

Render Unusable: After rinsing, puncture the container to ensure it cannot be reused.

Disposal Options:

Recycling/Reconditioning: Offer the clean, punctured container for recycling or

reconditioning if available.

Sanitary Landfill: Dispose of the container in a sanitary landfill.

Incineration: Incineration is another option, but only if permitted by state and local

authorities. If the container is burned, stay out of the smoke.

Protocol 3: Handling and Disposal of Mefluidide Spills
In the event of a spill, prioritize safety and containment.

Ensure Safety: Do not touch the spilled product. Ensure the area is well-ventilated and that

all personnel are wearing appropriate PPE.

Contain the Spill: Prevent the spill from spreading or entering drains and waterways.

Absorb the Material: Cover and collect the spilled material using an inert absorbent, such as

sand, earth, or vermiculite.

Package for Disposal: Place the contaminated absorbent material into a designated,

sealable drum for disposal.
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Label the Drum: Clearly label the drum with its contents and a hazard warning.

Decontaminate the Area: If possible, wash the spill area with water. Collect the contaminated

wash water and dispose of it, along with the absorbent material, according to local, state,

and federal regulations at an approved waste facility.

Mefluidide Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Mefluidide waste in a laboratory setting.

Step 1: Assess Waste Type

Start: Mefluidide Waste Generated

Identify the type of Mefluidide waste

Unused or Excess Product

Unused Product

Empty Container

Empty Container

Spill Debris & Contaminated PPE

Spill Debris

Can it be used per label directions?

Apply to approved site
according to label.

Yes

Treat as Hazardous Waste.
Contact approved disposal facility.

No

Triple rinse container with water.
Add rinsate to spray tank.

Puncture container
to prevent reuse.

Dispose via approved method:
Recycle, Landfill, or Incineration.

Contain spill with
inert absorbent.

Collect absorbent and debris
into a labeled, sealed drum.

Dispose of drum as Hazardous Waste
at approved facility.
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Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Mefluidide waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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